Cas no 2940947-97-5 ((1-Methylpyrrolo[2,3-b]pyridin-5-yl)methanamine;dihydrochloride)

• Product Name: (1-Methylpyrrolo[2,3-b]pyridin-5-yl)methanamine;dihydrochloride
• CAS No: 2940947-97-5
• MF: C₉H₁₃Cl₂N₃
• MW: 234.125619649887
• CID: 6800684
• PubChem ID: 168448525
• Update Time: 2025-05-23

(1-Methylpyrrolo[2,3-b]pyridin-5-yl)methanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• G15037
• [(1-METHYL-1H-PYRROLO[2,3-B]PYRIDIN-5-YL)METHYL]AMINE DIHYDROCHLORIDE
• (1-Methyl-1H-pyrrolo[2,3-b]pyridin-5-yl)methanamine dihydrochloride
• (1-methylpyrrolo[2,3-b]pyridin-5-yl)methanamine;dihydrochloride
• 2940947-97-5
• (1-Methylpyrrolo[2,3-b]pyridin-5-yl)methanamine;dihydrochloride

• Inchi： 1S/C9H11N3.2ClH/c1-12-3-2-8-4-7(5-10)6-11-9(8)12;;/h2-4,6H,5,10H2,1H3;2*1H
• InChI Key： QZOUMUHWJKXYQG-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)C=CC2=CC(CN)=CN=C12

Computed Properties

• Exact Mass: 233.0486528g/mol
• Monoisotopic Mass: 233.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on (1-Methylpyrrolo[2,3-b]pyridin-5-yl)methanamine;dihydrochloride

Introduction to (1-Methylpyrrolo[2,3-b]pyridin-5-yl)methanamine Dihydrochloride (CAS No. 2940947-97-5)

(1-Methylpyrrolo[2,3-b]pyridin-5-yl)methanamine dihydrochloride, identified by the CAS number 2940947-97-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitrogen-containing heterocycles, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a fused pyrrole and pyridine ring system, which is a common motif in many biologically active agents. The presence of a methyl group at the 1-position and an amine substituent at the 5-position further enhances its pharmacological profile, making it a subject of intense interest in drug discovery and development.

The dihydrochloride salt form of this compound not only improves its solubility in aqueous solutions but also enhances its stability, making it more suitable for various pharmaceutical applications. In recent years, there has been a growing interest in exploring the potential of such nitrogen-rich heterocycles as scaffolds for novel therapeutic agents. The unique electronic and steric properties of the 1-methylpyrrolo[2,3-b]pyridin-5-yl)methanamine core contribute to its ability to interact with biological targets in a specific manner, which is crucial for developing effective drugs.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. Researchers have been leveraging its structural features to develop new analogs with enhanced biological activity. For instance, studies have shown that derivatives of this compound exhibit promising properties as kinase inhibitors, which are critical in treating various types of cancer and inflammatory diseases. The amine group at the 5-position provides a versatile handle for further functionalization, allowing chemists to tailor the molecule's properties to specific biological targets.

Recent advancements in computational chemistry and molecular modeling have further illuminated the pharmacophoric features of (1-methylpyrrolo[2,3-b]pyridin-5-yl)methanamine dihydrochloride. These studies have revealed that the compound can effectively bind to proteins involved in critical cellular pathways, thereby modulating their activity. This insight has opened up new avenues for drug design, particularly in the development of targeted therapies that aim to disrupt aberrant signaling pathways associated with diseases such as cancer and neurodegenerative disorders.

The synthesis of this compound has also been refined through modern synthetic methodologies, ensuring high yields and purity levels. Advanced techniques such as flow chemistry and microwave-assisted synthesis have enabled researchers to produce this molecule more efficiently than ever before. This improvement in synthetic accessibility is crucial for conducting large-scale screening campaigns and optimizing lead compounds for clinical development.

In addition to its potential as a drug intermediate, (1-methylpyrrolo[2,3-b]pyridin-5-yl)methanamine dihydrochloride has shown promise in preclinical studies as a tool compound for understanding biological mechanisms. Its ability to interact with specific protein targets provides researchers with a valuable tool for elucidating the function of these proteins and their role in various disease processes. This information is invaluable for designing more effective therapeutic strategies and identifying new drug targets.

The future prospects for this compound are bright, with ongoing research focusing on expanding its pharmacological applications. Efforts are underway to develop novel derivatives that exhibit improved potency, selectivity, and pharmacokinetic properties. These efforts are supported by collaborations between academic institutions and pharmaceutical companies, which aim to translate basic research findings into tangible therapeutic benefits for patients.

The regulatory landscape for such compounds is also evolving, with increasing emphasis on safety and efficacy assessments before clinical translation. Regulatory agencies require comprehensive data on the chemical properties, pharmacological activity, and toxicological profile of new chemical entities before they can be approved for human use. The rigorous testing protocols ensure that only safe and effective drugs reach the market.

In conclusion, (1-methylpyrrolo[2,3-b]pyridin-5-yl)methanamine dihydrochloride (CAS No. 2940947-97-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of its pharmacological properties continues to grow, so too does its potential as a therapeutic agent. The ongoing efforts to optimize its synthesis and explore new applications ensure that this compound will remain at the forefront of medicinal chemistry research for years to come.